Cas no 52093-27-3 (Praseodymium(III) Trifluoromethanesulfonate)

Praseodymium(III) Trifluoromethanesulfonate, with the chemical formula Pr(OTf)₃, is a rare-earth metal triflate salt widely used as a Lewis acid catalyst in organic synthesis. Its strong electrophilic character and high thermal stability make it effective for promoting reactions such as Friedel-Crafts alkylations, acylations, and Diels-Alder cycloadditions. The trifluoromethanesulfonate (OTf) anion enhances solubility in polar organic solvents, facilitating homogeneous reaction conditions. Praseodymium(III) triflate is moisture-resistant compared to other lanthanide triflates, offering improved handling and storage stability. Its selective catalytic activity and reusability make it valuable in fine chemical and pharmaceutical applications. The compound is typically supplied as a white to off-white crystalline powder.
Praseodymium(III) Trifluoromethanesulfonate structure
52093-27-3 structure
Product Name:Praseodymium(III) Trifluoromethanesulfonate
CAS No:52093-27-3
MF:C3F9O9PrS3
MW:588.114983558655
MDL:MFCD00192417
CID:94962
PubChem ID:24866660
Update Time:2025-06-11

Praseodymium(III) Trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

    • PRASEODYMIUM (III) TRIFLUOROMETHANESULFONATE
    • praseodymium(3+),trifluoromethanesulfonate
    • Praseodymium(III) triflate
    • 52093-27-3
    • Praseodymium(III) trifluoromethanesulfonate
    • GS-6837
    • H10848
    • praseodymium(3+) ion tritrifluoromethanesulfonate
    • Praseodymium(III) trifluoromethanesulfonate, 98%
    • ROUBZIWQWFQCHU-UHFFFAOYSA-K
    • DTXSID70432455
    • SY061446
    • AMY37809
    • AKOS025243476
    • A871074
    • 7-IODO-9H-FLUORENE-4-CARBOXYLICACID
    • praseodymium(3+);trifluoromethanesulfonate
    • MFCD00192417
    • Praseodymium (Iii) Trifluoromethanesulfonate,97%
    • Praseodymium(III)trifluoromethanesulfonate
    • PRASEODYMIUM(3+) TRITRIFLATE
    • Praseodymium(III) Trifluoromethanesulfonate
    • MDL: MFCD00192417
    • Inchi: 1S/3CHF3O3S.Pr/c3*2-1(3,4)8(5,6)7;/h3*(H,5,6,7);/q;;;+3/p-3
    • InChI Key: ROUBZIWQWFQCHU-UHFFFAOYSA-K
    • SMILES: [Pr+3].S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 587.76400
  • Monoisotopic Mass: 587.76373g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 145
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 197Ų

Experimental Properties

  • Color/Form: Not available
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 196.74000
  • LogP: 3.39660
  • Sensitiveness: heat sensitive, hygroscopic
  • Solubility: Not available
  • Vapor Pressure: No data available

Praseodymium(III) Trifluoromethanesulfonate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Storage Condition:Store at 4°C,-4At ℃Store…Better

Praseodymium(III) Trifluoromethanesulfonate Pricemore >>

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Praseodymium(III) Trifluoromethanesulfonate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:52093-27-3)Praseodymium(III)trifluoromethanesulfonate
Order Number:LE18246
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:18
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:52093-27-3)PRASEODYMIUM (III) TRIFLUOROMETHANESULFONATE
Order Number:sfd13511
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
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Praseodymium(III) Trifluoromethanesulfonate Related Literature

Additional information on Praseodymium(III) Trifluoromethanesulfonate

Recent Advances in the Application of Praseodymium(III) Trifluoromethanesulfonate (CAS: 52093-27-3) in Chemical and Biomedical Research

Praseodymium(III) trifluoromethanesulfonate (CAS: 52093-27-3) has garnered significant attention in recent years due to its versatile applications in catalysis, organic synthesis, and biomedical research. This rare-earth metal triflate exhibits unique Lewis acid properties, making it a valuable catalyst in various chemical transformations. Recent studies have explored its potential in asymmetric synthesis, polymerization reactions, and as a stabilizing agent in pharmaceutical formulations. The compound's ability to coordinate with diverse ligands and its solubility in both organic and aqueous media further enhance its utility in interdisciplinary research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Praseodymium(III) trifluoromethanesulfonate as a catalyst in the synthesis of biologically active heterocycles, which are pivotal in drug discovery. The research highlighted its role in accelerating cycloaddition reactions under mild conditions, yielding high-purity compounds with potential anticancer properties. Additionally, the compound's low toxicity profile and stability under physiological conditions make it a promising candidate for biomedical applications, including targeted drug delivery systems.

In the field of materials science, Praseodymium(III) trifluoromethanesulfonate has been employed in the development of advanced polymeric materials. A recent ACS Applied Materials & Interfaces publication detailed its use as a cross-linking agent in hydrogels, enhancing mechanical strength and biocompatibility. These hydrogels show promise for tissue engineering and wound healing applications, owing to their ability to sustain controlled release of therapeutic agents. The study also noted the compound's role in improving the thermal stability of polymers, which is critical for industrial-scale production.

Further investigations into the mechanistic aspects of Praseodymium(III) trifluoromethanesulfonate have revealed its interaction with biomolecules such as DNA and proteins. A 2024 Nature Communications article reported its ability to modulate enzyme activity by selectively binding to active sites, offering insights into novel therapeutic strategies for enzyme-related disorders. These findings underscore the compound's potential as a tool for probing biological systems and developing precision medicine approaches.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of Praseodymium(III) trifluoromethanesulfonate for commercial use. Current research is focused on green chemistry approaches to minimize environmental impact and reduce production costs. Collaborative efforts between academia and industry are expected to drive innovation, paving the way for broader adoption of this compound in pharmaceutical and material science applications.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:52093-27-3)Praseodymium(III)trifluoromethanesulfonate
LE18246
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:52093-27-3)PRASEODYMIUM (III) TRIFLUOROMETHANESULFONATE
sfd13511
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email